5-Fluoro-2-(trifluoromethyl)benzonitrile

• IUPAC Name: 5-fluoro-2-(trifluoromethyl)benzonitrile
• InChI: InChI=1S/C8H3F4N/c9-6-1-2-7(8(10,11)12)5(3-6)4-13/h1-3H
• InChI Key: SQAZPEKSXOYPDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C#N)C(F)(F)F
• Molecular Formula: C8H3F4N
• DSSTOX Substance ID: DTXSID20372135
• Molecular Weight: 189.11 g/mol
• CAS RN: 240800-45-7

Description

5-Fluoro-2-(trifluoromethyl)benzonitrile, commonly referred to as 5-F2TBN, is an organic compound with a wide range of applications in the scientific and industrial fields. Its unique chemical structure and properties make it an ideal compound for a variety of research and applications.

Scientific Research Applications

Applications in Organic Chemistry and Pharmaceutical Synthesis

5-Fluoro-2-(trifluoromethyl)benzonitrile and related compounds have significant applications in organic chemistry, particularly in the synthesis of pharmaceutical compounds. For instance, the iodination of related compounds like 4-fluoro-2-(trifluoromethyl)benzonitrile via C–H lithiation has been studied for its potential in producing regioisomeric products useful in pharmaceuticals (Dunn et al., 2018). Another example is the synthesis of androgen receptor antagonists like MDV3100, where derivatives of 2-(trifluoromethyl)benzonitrile are key intermediates (Li Zhi-yu, 2012).

Application in Radiotracer Development

Compounds like 3-[(18)F]fluoro-5-(2-pyridinylethynyl)benzonitrile, which are structurally similar to this compound, have been developed as promising PET imaging agents for the metabotropic glutamate subtype 5 receptor (mGluR5). Such radiotracers are crucial for advancing neuroimaging and understanding neurological disorders (Lim et al., 2014).

Role in Synthesis of Amino Acids and Peptides

The synthesis of α-trifluoromethyl α-amino acids with aromatic and heteroaromatic subunits in the side chain, which are derived from compounds like 5-fluoro-4-trifluoromethyl-1,3-oxazoles, demonstrates the importance of fluorinated benzonitrile derivatives in developing novel amino acids for peptide research (Burger et al., 2006).

Importance in Electrochemical Studies

Fluorinated benzonitriles, including compounds related to this compound, have been studied for their behavior in electrochemical reduction processes. These studies highlight their potential in generating defluorinated products and understanding the electrochemical properties of fluorinated organic compounds (Efremova et al., 2003).

Contribution to Molecular Structure and Spectroscopic Studies

Research on the molecular structure and vibrational spectroscopic studies of related compounds, like 2-fluoro-5-methylbenzonitrile, aids in understanding the electronic properties and structural dynamics of fluorinated benzonitriles. Such studies are essential for the development of new materials and analytical techniques (Sundaraganesan et al., 2009).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Mechanism of Action

Target of Action

It’s known that compounds with a trifluoromethyl group have been found to exhibit numerous pharmacological activities .

Mode of Action

It’s known that the trifluoromethyl group in organic molecules can exhibit unique behaviors, leading to several applications in medicines .

Biochemical Pathways

It’s known that fluorine-containing compounds significantly affect pharmaceutical growth .

Pharmacokinetics

The molecular weight of the compound is 18911 , which could potentially influence its bioavailability.

Result of Action

It’s known that fluorine or fluorine-containing functional groups in compounds can exhibit numerous pharmacological activities .

Biochemical Analysis

Biochemical Properties

5-Fluoro-2-(trifluoromethyl)benzonitrile plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. It has been observed to interact with various enzymes and proteins, influencing their activity. For instance, the compound can act as an inhibitor for certain enzymes, thereby affecting metabolic pathways. The nature of these interactions often involves the binding of this compound to the active sites of enzymes, leading to changes in their conformation and activity .

Cellular Effects

The effects of this compound on cells are diverse and depend on the type of cell and the concentration of the compound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, in certain cell types, this compound can alter the expression of genes involved in metabolic processes, leading to changes in cellular function . Additionally, the compound may affect cell viability and proliferation, depending on the dosage and exposure time.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One key mechanism involves the binding of the compound to specific biomolecules, such as enzymes and receptors. This binding can result in the inhibition or activation of these biomolecules, leading to downstream effects on cellular processes. For instance, the compound may inhibit enzyme activity by occupying the active site, preventing substrate binding and subsequent catalytic activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are important factors that influence its long-term effects on cellular function. Studies have shown that the compound can degrade under certain conditions, leading to a decrease in its activity over time . Additionally, prolonged exposure to this compound may result in cumulative effects on cells, such as changes in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may have minimal effects on cellular function, while higher doses can lead to significant changes in metabolic pathways and cellular processes. Toxic or adverse effects have been observed at high doses, including alterations in liver and kidney function . These dosage-dependent effects highlight the importance of careful dosage optimization in experimental studies.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound can influence metabolic flux and alter the levels of metabolites in cells. For example, it may inhibit key enzymes in metabolic pathways, leading to the accumulation or depletion of specific metabolites . Understanding these metabolic interactions is crucial for elucidating the compound’s overall impact on cellular function.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound in different cellular compartments. For instance, the compound may be transported into cells via specific membrane transporters and subsequently bind to intracellular proteins, affecting its distribution and activity .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound may be directed to specific compartments or organelles within the cell, where it exerts its effects on cellular processes. For example, it may localize to the mitochondria, influencing mitochondrial function and energy metabolism . Understanding the subcellular localization of the compound is essential for elucidating its precise mechanisms of action.